Cas no 1141878-30-9 ([1-(oxan-2-yl)-3-phenyl-1H-pyrazol-5-yl]boronic acid)

• Product Name: [1-(oxan-2-yl)-3-phenyl-1H-pyrazol-5-yl]boronic acid
• CAS No: 1141878-30-9
• MF: C₁₄H₁₇BN₂O₃
• MW: 272.107383489609
• CID: 6584812
• PubChem ID: 68491124
• Update Time: 2025-10-29

[1-(oxan-2-yl)-3-phenyl-1H-pyrazol-5-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 1141878-30-9
• [1-(oxan-2-yl)-3-phenyl-1H-pyrazol-5-yl]boronic acid
• SCHEMBL3044522
• EN300-7464904
• (3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)boronic acid

• Inchi： 1S/C14H17BN2O3/c18-15(19)13-10-12(11-6-2-1-3-7-11)16-17(13)14-8-4-5-9-20-14/h1-3,6-7,10,14,18-19H,4-5,8-9H2
• InChI Key： YYLADYAZMCATMA-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C(B(O)O)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 272.1332226g/mol
• Monoisotopic Mass: 272.1332226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų

Additional information on [1-(oxan-2-yl)-3-phenyl-1H-pyrazol-5-yl]boronic acid

[1-(oxan-2-yl)-3-phenyl-1H-pyrazol-5-yl]boronic acid (CAS No. 1141878-30-9): An Overview of a Versatile Compound in Modern Medicinal Chemistry

[1-(oxan-2-yl)-3-phenyl-1H-pyrazol-5-yl]boronic acid (CAS No. 1141878-30-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery and development. This boronic acid derivative, characterized by its pyrazole and oxane moieties, offers a versatile platform for the synthesis of bioactive molecules and has been the subject of numerous recent studies.

The chemical structure of [1-(oxan-2-yl)-3-phenyl-1H-pyrazol-5-yl]boronic acid is composed of a pyrazole ring substituted with a phenyl group and an oxane ring, which are linked to a boronic acid functional group. This combination of structural elements provides the compound with a range of chemical properties that make it particularly useful in various synthetic transformations and biological assays.

One of the key applications of [1-(oxan-2-yl)-3-phenyl-1H-pyrazol-5-yl]boronic acid is in the field of Suzuki-Miyaura cross-coupling reactions. These reactions are widely used in organic synthesis to form carbon-carbon bonds, and the presence of the boronic acid group in this compound makes it an excellent coupling partner. Recent studies have demonstrated the efficiency and selectivity of [1-(oxan-2-yl)-3-phenyl-1H-pyrazol-5-yl]boronic acid in these reactions, leading to the synthesis of complex molecules with high yields and purity.

In addition to its synthetic utility, [1-(oxan-2-yl)-3-phenyl-1H-pyrazol-5-yl]boronic acid has shown promising biological activity. Research has indicated that compounds derived from this boronic acid can exhibit anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of [1-(oxan-2-yl)-3-phenyl-1H-pyrazol-5-yl]boronic acid were effective in inhibiting the growth of various cancer cell lines, including those resistant to conventional therapies.

The mechanism of action for these derivatives is thought to involve the modulation of key signaling pathways involved in cell proliferation and survival. Specifically, some studies have shown that these compounds can interfere with the activity of kinases such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells. This makes [1-(oxan-2-yl)-3-phenyl-1H-pyrazol-5-yl]boronic acid an attractive starting point for the development of novel therapeutic agents.

Beyond cancer research, [1-(oxan-2-yl)-3-phenyl-1H-pyrazol-5-yl]boronic acid has also been explored for its potential anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, asthma, and neurodegenerative disorders. Studies have shown that derivatives of this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting their potential use as anti-inflammatory agents.

The versatility of [1-(oxan-2-y l)-3 - phen yl - 1 H - pyra z ol - 5 - yl ]b oron ic aci d extends to its use in drug delivery systems. The boronic acid functional group can form reversible covalent bonds with diols present on cell surfaces or within biological tissues. This property has been exploited to develop targeted drug delivery systems that can enhance the efficacy and reduce the side effects of therapeutic agents. For example, researchers have used this compound to create prodrugs that are activated only at specific sites within the body, thereby improving their therapeutic index.

In conclusion, [1-(oxan - 2 - yl ) - 3 - phen yl - 1 H - pyra z ol - 5 - yl ]b oron ic aci d (CAS No. 1 14 1878 - 30 - 9) is a multifaceted compound with significant potential in both synthetic chemistry and medicinal applications. Its unique structural features make it an excellent starting material for the synthesis of bioactive molecules, while its biological activity suggests its utility as a lead compound for drug discovery. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern medicinal chemistry.